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Compound of Interest

Compound Name: 2,3-Dibromopropene

Cat. No.: B1205560

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,3-
dibromopropene (CsHa4Br2), a halogenated organic compound. The information herein is
intended to support research, synthesis, and development activities by providing reliable
physical data and standardized experimental methodologies.

Overview of 2,3-Dibromopropene

2,3-Dibromopropene, with the CAS number 513-31-5, is a reactive halogenated alkene.[1] At
room temperature, it exists as a colorless to light yellow or brown liquid with a pungent odor.[2]
[3] Its structure, featuring two bromine atoms and a double bond, makes it a valuable
intermediate in organic synthesis, particularly for producing flame retardants, pharmaceuticals,
and agricultural chemicals.[2] Due to its chemical nature, it is typically stored in a cool, dark
place under an inert atmosphere to prevent degradation.[3]

Physical Properties

The physical characteristics of 2,3-dibromopropene are summarized in the table below. These
values are critical for handling, storage, and application in various experimental and industrial
settings.
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Property Value Notes Source(s)
Molecular Formula CsHaBr2 [4]
Molecular Weight 199.87 g/mol [4]
Colorless to light
Appearance yellow/orange/brown At room temperature. [31[5]
clear liquid
S Characteristic of
Odor Pungent, irritating ) [2][5]
organohalides.
- _ Boiling point is
Boiling Point 141 °C (at 760 mmHg)

pressure-dependent.

42-44 °C (at 17

mmHg) [3][6]

Melting Point -32°C [2]

-54.°C [5]

Density 2.045 g/mL at 25 °C [61[7]
1.934 g/mL at 25 °C [3]

213 gimL Specific Gravity 5]

(20/20): 2.04

Refractive Index

1.544 (n20/D)

[3][6]

1.5370 to 1.5470

[8]

Vapor Pressure

7.58 mmHg

[4]

Solubility

Insoluble in water.

The hydrocarbon
portion contributes to
hydrophobic

interactions.[5]

[3]

Soluble in organic

Soluble in chloroform,

[2]

solvents. ether, and acetone.[2]
Flash Point 81 °C (177.8 °F) Closed cup.
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Experimental Protocols

The following sections detail standardized methodologies for determining the key physical
properties of liquid compounds like 2,3-dibromopropene.

3.1 Determination of Boiling Point (Micro-Reflux Method)
This method is suitable when only a small volume of the liquid sample is available.[9][10]

o Apparatus: Small test tube (e.g., 150mm diameter), magnetic stirrer bar, heating block with
hot plate stirrer, thermometer, clamp.

e Procedure:

o Add approximately 0.5 mL of the liquid sample into the test tube along with a small
magnetic stirring bar.[10]

o Place the test tube in the heating block and clamp it securely.
o Position a thermometer so that the bulb is about 1 cm above the surface of the liquid.[10]
o Turn on the stirrer to ensure gentle mixing and begin heating the block.

o Observe the sample until it boils and the vapor condenses on the walls of the test tube,
creating a "reflux ring."

o Adjust the thermometer's position so that its bulb is level with this reflux ring to ensure an
accurate measurement of the vapor temperature.[9]

o When the temperature reading stabilizes while the liquid is gently refluxing, record this
value as the boiling point.[9][10]

o ltis crucial to record the atmospheric pressure at the time of measurement, as boiling
point is pressure-dependent.[10]

3.2 Determination of Density
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The density of a liquid is its mass per unit volume. A straightforward method involves direct
mass and volume measurements.[11][12]

e Apparatus: Graduated cylinder or volumetric pipette, analytical balance.

e Procedure:

[¢]

Place a clean, dry measuring vessel (e.g., a 10 mL graduated cylinder) on the analytical
balance and tare the mass to zero.[13]

o Carefully transfer a precise volume of 2,3-dibromopropene into the measuring vessel.
For higher accuracy, a volumetric pipette is recommended.[14]

o Record the exact volume of the liquid added.

o Place the measuring vessel containing the liquid back on the balance and record the
mass.[15]

o Calculate the density using the formula: Density = Mass / Volume.[11]

o The procedure should be repeated multiple times to ensure precision, and the average
value should be reported. The temperature at which the measurement is made must be
recorded.

3.3 Determination of Refractive Index

The refractive index is a fundamental optical property. It can be measured using various
methods, including a Michelson interferometer for high precision.[16]

o Apparatus: A refractometer (e.g., Abbe refractometer) is most common. Alternatively, a setup
with a Michelson interferometer can be used for high-precision measurements.[16][17]

e Procedure (using Abbe Refractometer):
o Ensure the prism of the refractometer is clean and dry.

o Calibrate the instrument using a standard sample with a known refractive index (e.qg.,
distilled water).
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o Place a few drops of 2,3-dibromopropene onto the surface of the measuring prism.
o Close the prism assembly securely.

o While looking through the eyepiece, adjust the control knob until the boundary line (the
line separating the light and dark fields) is sharp and centered on the crosshairs.

o If color dispersion is observed at the boundary, adjust the compensator dial until the line is
sharp and achromatic (black and white).

o Read the refractive index value from the instrument's scale. Record the temperature, as
the refractive index is temperature-dependent.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the physical characterization of a liquid
chemical sample like 2,3-dibromopropene.
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Caption: Workflow for Physical Characterization of a Liquid Chemical.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1205560?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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